N-benzhydryl-2-(3-ethyl-5-methylphenoxy)acetamide

• Molecular Formula: C24H25NO2
• Molecular Weight: 359.5 g/mol
• IUPAC Name: N-benzhydryl-2-(3-ethyl-5-methylphenoxy)acetamide
• InChI: InChI=1S/C24H25NO2/c1-3-19-14-18(2)15-22(16-19)27-17-23(26)25-24(20-10-6-4-7-11-20)21-12-8-5-9-13-21/h4-16,24H,3,17H2,1-2H3,(H,25,26)
• InChI Key: AFDSSGYVJAZZTN-UHFFFAOYSA-N
• SMILES: CCC1=CC(=CC(=C1)C)OCC(=O)NC(C2=CC=CC=C2)C3=CC=CC=C3

Description

N-benzhydryl-2-(3-ethyl-5-methylphenoxy)acetamide is a chemical compound that has gained significant attention in recent years due to its potential applications in the field of scientific research. This compound is also known as EB-1 and belongs to the class of benzhydryl amides. The unique chemical structure of EB-1 makes it an interesting molecule to study, and it has been the subject of several research studies.

Mechanism of Action

EB-1 exerts its effects by binding to a specific site on the target protein, thereby preventing the interaction between the two proteins. This leads to inhibition of downstream signaling pathways and ultimately results in the suppression of cancer cell growth and survival.
Biochemical and Physiological Effects:
EB-1 has been shown to have several biochemical and physiological effects. It has been found to inhibit the growth and survival of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, EB-1 has been shown to modulate the immune response by regulating the production of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

EB-1 has several advantages for use in lab experiments. It is a potent inhibitor of protein-protein interactions, making it a valuable tool for studying the role of these interactions in various biological processes. Additionally, EB-1 has been shown to have low toxicity and is well-tolerated in animal models. However, one limitation of EB-1 is that it is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of N-benzhydryl-2-(3-ethyl-5-methylphenoxy)acetamide. One area of interest is the development of more potent and selective inhibitors of protein-protein interactions. Additionally, the use of EB-1 in combination with other anticancer agents is an area of ongoing research. Finally, the potential applications of EB-1 in the treatment of inflammatory disorders and autoimmune diseases are also being explored.
Conclusion:
In conclusion, N-benzhydryl-2-(3-ethyl-5-methylphenoxy)acetamide is a promising compound for scientific research. Its unique chemical structure and potent inhibitory effects on protein-protein interactions make it an attractive molecule to study. The future directions for research on EB-1 are numerous, and it is likely that this compound will continue to be an important tool in the study of various biological processes.

Synthesis Methods

The synthesis of N-benzhydryl-2-(3-ethyl-5-methylphenoxy)acetamide involves the reaction between N-benzhydryl-2-chloroacetamide and 3-ethyl-5-methylphenol. The reaction is carried out in the presence of a base such as sodium hydroxide, and the product is obtained through a series of purification steps. The yield of the product is typically high, making it an attractive compound for research purposes.

Scientific Research Applications

EB-1 has been extensively studied for its potential applications in scientific research. It has been found to be a potent inhibitor of the protein-protein interaction between two key proteins involved in cancer cell proliferation and survival. Therefore, EB-1 has been explored as a potential anticancer agent. Additionally, EB-1 has been studied for its anti-inflammatory properties and its ability to modulate the immune response.